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Compound of Interest

Compound Name: C14H10CI3N3

Cat. No.: B12624642

Disclaimer: The chemical formula provided, C14H10CI3N3, is not readily identifiable as a
common chemical. This guide pertains to the structurally similar and well-documented
antimicrobial agent, Triclocarban (TCC), with the chemical formula C13H9CI3N20O. It is crucial
to verify the identity of your specific compound and consult its corresponding Safety Data
Sheet (SDS) before handling.

Triclocarban is an antimicrobial agent that requires careful handling to ensure the safety of
laboratory personnel and to prevent environmental contamination.[1][2][3] Adherence to proper
personal protective equipment (PPE) protocols, operational procedures, and disposal plans is
mandatory.

Personal Protective Equipment (PPE)

The following PPE is essential for the safe handling of Triclocarban, particularly in its powdered
form, to prevent skin contact, eye irritation, and inhalation of dust particles.[4][5][6]
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Protection Type

Recommended Equipment

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves
should be worn. Gloves must
be inspected before use and
changed immediately if

contaminated.[6]

Eye Protection

Safety glasses with side

shields or goggles

Must conform to EN 166 (EU)
or NIOSH (US) standards.[6]

Respiratory Protection

NIOSH/MSHA approved

respirator

Required when there is a risk
of dust inhalation, especially
during weighing or transfer of
the solid material. A laboratory
fume hood or other local
exhaust ventilation should be
used.[5][6]

Body Protection

Laboratory coat

A standard lab coat should be

worn to prevent skin contact.

Operational Plan for Safe Handling

A systematic approach is crucial when working with Triclocarban to minimize exposure and

prevent accidental release.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form to minimize dust generation.[5][6]

Standard Operating Procedure:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by covering surfaces with absorbent, disposable liners.

e Weighing and Transfer: Conduct all weighing and transfer operations of solid Triclocarban

within a fume hood or a ventilated balance enclosure to contain any dust.
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o Solution Preparation: When preparing solutions, add the solid Triclocarban to the solvent
slowly to avoid splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[6] Decontaminate all equipment and the work area.

Disposal Plan

Proper disposal of Triclocarban waste is critical to prevent environmental contamination, as it is
very toxic to aquatic life with long-lasting effects.[5]

o Solid Waste: Collect all solid Triclocarban waste, including contaminated PPE (gloves, etc.)
and disposable liners, in a clearly labeled, sealed container for hazardous waste.[5][7]

o Liquid Waste: Collect all liquid waste containing Triclocarban in a labeled, sealed, and
appropriate hazardous waste container. Do not pour Triclocarban waste down the drain.[5][7]

o Disposal Method: All Triclocarban waste must be disposed of through a licensed hazardous
waste disposal company, in accordance with local, regional, and national regulations.[5]

Experimental Workflow for Safe Handling and
Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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